N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide
Overview
Description
N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide, also known as DBEB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DBEB is a benzothiazole derivative that has been synthesized through a multi-step process.
Scientific Research Applications
Anticancer Properties
N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide has shown promise as an anticancer agent. Its mechanism of action involves inhibiting specific enzymes or pathways critical for cancer cell survival. Researchers are investigating its potential to target specific cancer types, such as breast, lung, or colon cancer. Preclinical studies have demonstrated its ability to suppress tumor growth and induce apoptosis (programmed cell death) in cancer cells .
Anti-inflammatory Activity
Inflammation plays a central role in various diseases, including autoimmune disorders and chronic conditions. This compound exhibits anti-inflammatory properties by modulating key inflammatory pathways. Researchers are exploring its potential as a therapeutic agent for conditions like rheumatoid arthritis, inflammatory bowel disease, and neuroinflammatory disorders.
Organic Synthesis and Medicinal Chemistry
Chemists utilize this compound in organic synthesis and medicinal chemistry. Its functional groups enable the creation of structurally diverse derivatives. Researchers modify its core structure to design novel molecules with improved pharmacological properties. These derivatives may serve as potential drug candidates for various diseases.
Kaur, R., Sharma, A., & Kumar, M. (2019). Benzothiazole: A valuable insight into the recent advances and biological activities. European Journal of Medicinal Chemistry, 182, 111648. Sahu, P. K., & Shrivastava, S. K. (2019). Benzothiazole derivatives: A review of their synthesis and biological activities. Arabian Journal of Chemistry, 12(8), 4890-4913. : Kumar, A., & Sharma, A. (2019). Benzothiazole derivatives as potential neuroprotective agents: A review. European Journal of Medicinal Chemistry, 183, 111687. : Kumar, A., & Sharma, A. (2019). Benzothiazole derivatives as potential antimicrobial agents: A review. European Journal of Medicinal Chemistry, 162, 335-356. : Gao, Y., & Zhao, J. (2018). Recent advances in benzothiazole-based fluorescent probes for bioimaging. Sensors, 18(11), 3891. : Sahu, P. K., & Shrivastava, S. K. (2019). Benzothiazole derivatives: A review of their synthesis and biological activities. Arabian Journal of Chemistry, 12(8), 4890-4913.
properties
IUPAC Name |
N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2N2O2S/c1-2-22-10-5-3-9(4-6-10)15(21)20-16-19-13-11(17)7-8-12(18)14(13)23-16/h3-8H,2H2,1H3,(H,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHYISEWMFNLOMS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC(=C3S2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001223051 |
Source
|
| Record name | N-(4,7-Dichloro-2-benzothiazolyl)-4-ethoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001223051 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
367.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
912770-95-7 |
Source
|
| Record name | N-(4,7-Dichloro-2-benzothiazolyl)-4-ethoxybenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=912770-95-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(4,7-Dichloro-2-benzothiazolyl)-4-ethoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001223051 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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